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Introduction to Arabidopsis Histidine Kinases
(AHKs)
Arabidopsis Histidine Kinases (AHKs) are a family of sensor histidine kinases that play pivotal

roles in plant growth, development, and stress responses. Notably, AHK2, AHK3, and AHK4

(also known as CRE1/WOL) function as cytokinin receptors, initiating a multi-step phosphorelay

signaling cascade upon hormone binding.[1][2][3] This signaling pathway is crucial for

processes such as cell division, shoot and root development, and leaf senescence.

Understanding the kinase activity of AHKs is therefore essential for dissecting these

fundamental plant processes and for the development of novel agrochemicals or plant-based

therapeutics.

The core of AHK signaling involves autophosphorylation of a conserved histidine residue within

the kinase domain in response to a stimulus, such as cytokinin binding. The phosphoryl group

is then transferred to a conserved aspartate residue in the receiver domain of the AHK itself.

Subsequently, this phosphate is relayed to a histidine-containing phosphotransfer protein

(AHP), which then translocates to the nucleus to phosphorylate response regulators (ARRs),

ultimately leading to changes in gene expression.[4][5][6]

These application notes provide detailed protocols for in vitro phosphorylation assays to

quantitatively measure the kinase activity of AHKs, including autophosphorylation and
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phosphorelay to AHP substrates. Both traditional radioactive and modern non-radioactive

methods are described to offer flexibility based on laboratory resources and safety

considerations.

AHK Signaling Pathway
The canonical cytokinin signaling pathway involving AHKs is a multi-step phosphorelay system.
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Step 1: AHK Autophosphorylation

Step 2: Phosphorelay

Step 3: Analysis

Perform AHK Autophosphorylation
(as per Protocol 2 or 3)

Add Purified
AHP Protein

Incubate for
Phosphotransfer (Time Course)

Stop Reaction

Analyze by SDS-PAGE
(Radioactive or Phos-tag™)

Quantify Phosphorylation of
AHK and AHP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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